Cas no 1518295-83-4 (1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine)

• Product Name: 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine
• CAS No: 1518295-83-4
• MF: C₁₂H₁₆N₄S
• MW: 248.347240447998
• CID: 5043239
• Update Time: 2025-06-12

1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((3-(thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine
• 1-[(5-thiophen-3-yl-1H-pyrazol-4-yl)methyl]piperazine
• 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine

• Inchi： 1S/C12H16N4S/c1-6-17-9-10(1)12-11(7-14-15-12)8-16-4-2-13-3-5-16/h1,6-7,9,13H,2-5,8H2,(H,14,15)
• InChI Key： KYCIUHQVFOCAAQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C=NN1)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2

Additional information on 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine

Comprehensive Overview of 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine (CAS No. 1518295-83-4)

In the realm of pharmaceutical and chemical research, 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine (CAS No. 1518295-83-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiophene and pyrazole moieties, is a subject of interest for researchers exploring novel drug candidates and bioactive molecules. Its molecular framework combines a piperazine ring with a thiophene-pyrazole hybrid, making it a versatile scaffold for medicinal chemistry.

The growing demand for heterocyclic compounds in drug discovery has placed 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine under the spotlight. Recent trends in AI-driven drug design and computational chemistry have further amplified its relevance, as researchers leverage machine learning to predict its interactions with biological targets. Questions like "What are the therapeutic applications of thiophene derivatives?" or "How does piperazine enhance drug bioavailability?" are frequently searched, reflecting the compound's intersection with cutting-edge science.

From a synthetic perspective, the compound's CAS No. 1518295-83-4 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on small-molecule inhibitors or central nervous system (CNS) therapeutics often explore its derivatives. The thiophene ring contributes to its electron-rich nature, while the pyrazole core offers hydrogen-bonding capabilities—key features for optimizing drug-receptor binding.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine. With increasing scrutiny on environmental impact, methods like catalytic cyclization and solvent-free reactions are being tested to reduce waste. This aligns with broader industry shifts toward eco-friendly pharmaceutical manufacturing.

Another area of exploration is the compound's potential in neurological disorders. Given the piperazine moiety's prevalence in psychotropic drugs, studies are examining whether modifications to the thiophene-pyrazole segment could yield candidates for conditions like anxiety or depression. Such inquiries resonate with public interest in mental health treatments and personalized medicine.

In summary, 1-((3-(Thiophen-3-yl)-1H-pyrazol-4-yl)methyl)piperazine (CAS No. 1518295-83-4) represents a compelling case study in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its value. As research continues to unravel its potential, this compound is poised to remain a focal point for innovation in life sciences and beyond.